1-((1-(4-Fluorophenyl)-5-oxopyrrolidin-3-yl)methyl)-3-(3-methoxyphenyl)urea

• IUPAC Name: 1-[[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]methyl]-3-(3-methoxyphenyl)urea
• InChI: InChI=1S/C19H20FN3O3/c1-26-17-4-2-3-15(10-17)22-19(25)21-11-13-9-18(24)23(12-13)16-7-5-14(20)6-8-16/h2-8,10,13H,9,11-12H2,1H3,(H2,21,22,25)
• InChI Key: XGWSSNCBYPGYOL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)NCC2CC(=O)N(C2)C3=CC=C(C=C3)F
• Molecular Formula: C19H20FN3O3
• Molecular Weight: 357.4 g/mol

Description

1-((1-(4-Fluorophenyl)-5-oxopyrrolidin-3-yl)methyl)-3-(3-methoxyphenyl)urea is a chemical compound with potential applications in scientific research. It is a synthetic compound that has been developed through chemical synthesis methods. The compound has been found to have a mechanism of action that affects biochemical and physiological processes, making it useful in various scientific studies.

Scientific Research Applications

Orexin Receptor Mechanisms in Compulsive Food Consumption

A study explored the role of Orexin receptors in compulsive food consumption, indicating the potential application of compounds that modulate Orexin receptors, such as "1-((1-(4-Fluorophenyl)-5-oxopyrrolidin-3-yl)methyl)-3-(3-methoxyphenyl)urea", in treating binge eating disorders. Orexin receptors, particularly Orexin-1, have been identified as key players in the compulsive intake of highly palatable food, suggesting that antagonism at these receptors could represent a novel pharmacological treatment for eating disorders with a compulsive component (Piccoli et al., 2012).

Anticancer Investigations

Research into unsymmetrical 1,3-disubstituted ureas, including compounds with structural similarity to "1-((1-(4-Fluorophenyl)-5-oxopyrrolidin-3-yl)methyl)-3-(3-methoxyphenyl)urea", has shown promise in anticancer investigations. These compounds have been evaluated for their enzyme inhibition properties and effects on cancer cell lines, indicating potential applications in cancer therapy. One study demonstrated that certain urea derivatives exhibit in vitro anticancer activity, providing a foundation for further exploration of these compounds as therapeutic agents (Mustafa, Perveen, & Khan, 2014).

Central Nervous System Agents

A series of N-aryl-N'-(1-methyl-2-pyrrolidinylidene)ureas was prepared and screened for pharmacological activity, revealing that certain congeners exhibit anxiolytic and muscle-relaxant properties. This research highlights the therapeutic potential of compounds structurally related to "1-((1-(4-Fluorophenyl)-5-oxopyrrolidin-3-yl)methyl)-3-(3-methoxyphenyl)urea" in treating conditions associated with the central nervous system, such as anxiety and muscle tension disorders (Rasmussen et al., 1978).

Synthesis of Active Metabolites

Another study focused on the stereoselective synthesis of an active metabolite of a potent PI3 kinase inhibitor, demonstrating the critical role of precise structural modification in enhancing the pharmacological activity of compounds like "1-((1-(4-Fluorophenyl)-5-oxopyrrolidin-3-yl)methyl)-3-(3-methoxyphenyl)urea". This research underscores the importance of chemical synthesis techniques in developing effective therapeutic agents (Chen et al., 2010).